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Compound of Interest

Compound Name: 2-Bromo-6-chlorobenzonitrile

Cat. No.: B1293626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-chlorobenzonitrile is a halogenated aromatic nitrile, a class of organic compounds

that serve as crucial building blocks in the synthesis of a wide array of more complex

molecules. Its chemical structure, featuring a benzene ring substituted with bromo, chloro, and

cyano groups, provides multiple reactive sites for further chemical transformations. This makes

it a valuable intermediate in the development of pharmaceuticals and agrochemicals. This

document provides a comprehensive overview of the known physical properties of 2-Bromo-6-
chlorobenzonitrile, outlines standard experimental protocols for their determination, and

illustrates its role as a synthetic intermediate.

Core Physical and Chemical Properties
The physical characteristics of 2-Bromo-6-chlorobenzonitrile are fundamental to its handling,

storage, and application in synthetic chemistry. A summary of its key properties is presented

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1293626?utm_src=pdf-interest
https://www.benchchem.com/product/b1293626?utm_src=pdf-body
https://www.benchchem.com/product/b1293626?utm_src=pdf-body
https://www.benchchem.com/product/b1293626?utm_src=pdf-body
https://www.benchchem.com/product/b1293626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₃BrClN [1][2]

Molecular Weight 216.46 g/mol [1][2]

Appearance
Pale-yellow to Yellow-brown

Solid
[3]

Boiling Point 302.7 ± 27.0 °C (Predicted) [1]

Density 1.74 ± 0.1 g/cm³ (Predicted) [1]

Storage Temperature Room Temperature [3]

Experimental Protocols for Physical Property
Determination
While specific experimental data for 2-Bromo-6-chlorobenzonitrile is not extensively

published, the following are standard laboratory protocols for determining the key physical

properties of a solid organic compound such as this.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline solid is finely ground using a mortar

and pestle to ensure uniform heat transfer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB91458904_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-chlorobenzonitrile
https://m.chemicalbook.com/ProductChemicalPropertiesCB91458904_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-chlorobenzonitrile
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d6773fa?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB91458904_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB91458904_EN.htm
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d6773fa?context=bbe
https://www.benchchem.com/product/b1293626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Tube Loading: The powdered sample is packed into a capillary tube to a height of

2-3 mm by tapping the sealed end on a hard surface.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus. The temperature is raised rapidly to about 15-20 °C below the expected melting

point, and then the heating rate is slowed to 1-2 °C per minute.

Observation: The temperature at which the first liquid droplet appears is recorded as the

beginning of the melting range, and the temperature at which the entire solid has turned into

a clear liquid is the end of the range. A pure compound will have a sharp melting range of 1-2

°C.

Boiling Point Determination (for solids that can be
sublimed or melted and then boiled)
Given that 2-Bromo-6-chlorobenzonitrile is a solid at room temperature with a high predicted

boiling point, its boiling point would be determined under reduced pressure to prevent

decomposition.

Apparatus:

Hickman still or a small-scale distillation apparatus

Heating mantle or oil bath

Thermometer

Vacuum source and manometer

Procedure:

A small sample of 2-Bromo-6-chlorobenzonitrile is placed in the distillation flask.

The apparatus is assembled, and a vacuum is applied. The pressure is recorded from the

manometer.

The sample is heated gently until it begins to boil.
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The temperature at which the vapor and liquid are in equilibrium (i.e., when the refluxing

vapor ring is stable) is recorded as the boiling point at that specific pressure.

A nomograph can be used to correct the observed boiling point to the boiling point at

standard pressure (760 mmHg).

Density Measurement (Gas Pycnometry)
For a solid, gas pycnometry provides a highly accurate method for determining density by

measuring the volume of the solid.

Apparatus:

Gas pycnometer

Analytical balance

Helium or other inert gas source

Procedure:

Calibration: The empty sample chamber of the pycnometer is calibrated according to the

manufacturer's instructions.

Sample Weighing: A sample of 2-Bromo-6-chlorobenzonitrile is accurately weighed using

an analytical balance.

Measurement: The weighed sample is placed in the sample chamber of the pycnometer. The

chamber is sealed and purged with the analysis gas (typically helium) to remove any

adsorbed moisture or air. The instrument then automatically performs a series of pressure

changes between the sample chamber and a reference chamber to determine the volume of

the solid sample.

Calculation: The density is calculated by the instrument by dividing the mass of the sample

by the measured volume.

Role in Synthetic Chemistry
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2-Bromo-6-chlorobenzonitrile is a versatile intermediate in organic synthesis. The presence

of three distinct functional groups—a nitrile and two different halogens—on the aromatic ring

allows for a variety of selective chemical transformations. This makes it a valuable starting

material for the synthesis of more complex molecules, particularly in the fields of medicinal

chemistry and materials science.

Workflow: 2-Bromo-6-chlorobenzonitrile as a Synthetic Intermediate

2-Bromo-6-chlorobenzonitrile
(Starting Material)

Chemical Transformation
(e.g., Suzuki Coupling, Buchwald-Hartwig Amination, Nucleophilic Aromatic Substitution)

Reaction

Intermediate Product

Synthesis

Further Functionalization

Modification

Final Product
(e.g., Pharmaceutical, Agrochemical, Material)

Final Synthesis Step

Click to download full resolution via product page

Caption: Synthetic pathway of 2-Bromo-6-chlorobenzonitrile.

Conclusion
2-Bromo-6-chlorobenzonitrile is a key chemical intermediate with a well-defined set of

physical properties that are important for its use in research and development. While some of
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its properties, such as boiling point and density, are currently based on predictive models,

established experimental protocols can be employed for their precise determination. Its utility

as a building block in the synthesis of high-value molecules underscores its importance in the

chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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